Cas no 2248305-16-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(difluoromethyl)thiophene-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(difluoromethyl)thiophene-3-carboxylate
• CAS No: 2248305-16-8
• MF: C₁₄H₇F₂NO₄S
• MW: 323.27148938179
• CID: 6070915
• PubChem ID: 165731444
• Update Time: 2025-07-02

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(difluoromethyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(difluoromethyl)thiophene-3-carboxylate
• 2248305-16-8
• EN300-6525006

• Inchi： 1S/C14H7F2NO4S/c15-11(16)9-5-22-6-10(9)14(20)21-17-12(18)7-3-1-2-4-8(7)13(17)19/h1-6,11H
• InChI Key： WREBBSUHJFKYBP-UHFFFAOYSA-N
• SMILES： S1C=C(C(F)F)C(=C1)C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 323.00638520g/mol
• Monoisotopic Mass: 323.00638520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 91.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(difluoromethyl)thiophene-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(difluoromethyl)thiophene-3-carboxylate (CAS No. 2248305-16-8)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(difluoromethyl)thiophene-3-carboxylate, identified by its CAS number 2248305-16-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes fused rings and functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of this compound features a 1,3-dioxo moiety linked to a dihydro-1H-isoindol core, which is further connected to a thiophene ring substituted with a 4-(difluoromethyl) group and a carboxylate functionality at the 3-position. This arrangement of atoms imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents. The presence of both oxygen and sulfur atoms in the molecule enhances its reactivity and compatibility with various biochemical pathways, which is a critical factor in drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The 1,3-dioxo group, in particular, has been shown to exhibit inhibitory effects on certain enzymes and receptors, while the thiophene ring is known for its role in antimicrobial and anti-inflammatory applications. The difluoromethyl substitution further modulates the pharmacokinetic profile of the molecule by enhancing metabolic stability and lipophilicity.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, emphasizing their ability to interact with biological targets in unique ways. For instance, derivatives of the isoindol scaffold have been investigated for their potential antitumor properties due to their ability to disrupt microtubule formation and induce apoptosis in cancer cells. Similarly, thiophene-based compounds have demonstrated efficacy against bacterial infections by inhibiting essential metabolic pathways.

The carboxylate group in this compound not only contributes to its solubility but also serves as a site for further derivatization, allowing chemists to tailor its biological activity towards specific therapeutic needs. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing drug candidates for clinical trials.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that molecules with a combination of dioxo, isoindol, and thiophene moieties may offer dual or multi-target interactions, which could lead to more effective treatments with fewer side effects. For example, preclinical data suggests that derivatives of this class may exhibit both anti-inflammatory and anticancer activities simultaneously.

The synthesis of such complex molecules requires meticulous attention to detail to ensure high yield and purity. Advanced synthetic techniques, including transition-metal catalysis and flow chemistry, have been employed to streamline the production process while maintaining the integrity of the functional groups. These methods are crucial for achieving the desired molecular architecture without compromising key pharmacophoric elements.

In terms of biological evaluation, this compound has been tested in various in vitro assays to assess its interaction with potential targets. Preliminary results indicate promising activity against enzymes involved in inflammation and tumor growth. Additionally, its stability under physiological conditions makes it a suitable candidate for further development into an oral therapeutic agent.

The integration of computational chemistry tools has also played a pivotal role in understanding the mechanism of action of this compound. Molecular modeling studies have helped elucidate how it interacts with biological targets at an atomic level, providing insights into its binding affinity and specificity. These findings are instrumental in guiding medicinal chemists during the optimization process.

As research progresses, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the development pipeline for such novel compounds. The interdisciplinary nature of modern drug discovery necessitates expertise from multiple fields, including organic chemistry, biochemistry, pharmacology, and computational biology.

The regulatory landscape for new drug candidates also imposes stringent requirements on safety and efficacy before clinical approval can be granted. Therefore, comprehensive toxicological studies are essential to ensure that this compound is safe for human use once it reaches later stages of development. Animal models provide valuable data on toxicity profiles as well as pharmacokinetic behavior under controlled conditions.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(difluoromethyl)thiophene-3-carboxylate (CAS No. 2248305-16-8) represents an exciting advancement in pharmaceutical chemistry with significant potential for therapeutic applications. Its unique structural features combined with preliminary biological data position it as a promising candidate for further investigation into treating various diseases ranging from cancer to inflammatory disorders.